Cas no 651312-92-4 (Propanedioic acid, [(1-oxooctadecyl)amino]-, diethyl ester)
651312-92-4 structure
Product Name:Propanedioic acid, [(1-oxooctadecyl)amino]-, diethyl ester
CAS No:651312-92-4
MF:C25H47NO5
MW:441.644388437271
CID:406117
PubChem ID:23539981
Update Time:2025-04-19
Propanedioic acid, [(1-oxooctadecyl)amino]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, [(1-oxooctadecyl)amino]-, diethyl ester
- diethyl 2-(octadecanoylamino)propanedioate
- 651312-92-4
- DTXSID10634815
- Diethyl (octadecanoylamino)propanedioate
-
- Inchi: 1S/C25H47NO5/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(27)26-23(24(28)30-5-2)25(29)31-6-3/h23H,4-21H2,1-3H3,(H,26,27)
- InChI Key: NPSVUGPTNGSMEB-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCCCCCCCCCCCC)NC(C(=O)OCC)C(=O)OCC
Computed Properties
- Exact Mass: 441.34561
- Monoisotopic Mass: 441.34542360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 23
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.7
- Topological Polar Surface Area: 81.7Ų
Experimental Properties
- PSA: 81.7
Propanedioic acid, [(1-oxooctadecyl)amino]-, diethyl ester Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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